(R)-4-Benzyl-3-(fluoromethyl)morpholine

• IUPAC Name: (3R)-4-benzyl-3-(fluoromethyl)morpholine
• InChI: InChI=1S/C12H16FNO/c13-8-12-10-15-7-6-14(12)9-11-4-2-1-3-5-11/h1-5,12H,6-10H2/t12-/m0/s1
• InChI Key: JFVOPAWVBJMTAO-LBPRGKRZSA-N
• Canonical SMILES: C1COCC(N1CC2=CC=CC=C2)CF
• Isomeric SMILES: C1COC[C@@H](N1CC2=CC=CC=C2)CF
• Molecular Formula: C12H16FNO
• DSSTOX Substance ID: DTXSID50707931
• Molecular Weight: 209.26 g/mol
• CAS RN: 218594-80-0

Description

“®-4-Benzyl-3-(fluoromethyl)morpholine” is a derivative of morpholine. Morpholine is a typical six-membered aliphatic heterocyclic compound with the molecular formula NH (CH 2 CH 2) 2 O. It contains a heterocyclic ring that is present in many compounds of biological and pharmaceutical relevance.

Synthesis Analysis

The synthesis of modified morpholino monomers was performed in a few steps through the condensation between 6-hydroxymethyl-morpholine acetal and nucleobases under Lewis acid conditions. The key common precursor of the targets – 6-hydroxymethyl-morpholine acetal – is easily synthesized via oxirane ring opening of optically pure glycidol using N-nosyl aminoacetaldehyde as a nucleophile, followed by an O-benzoylation/ring-closure tandem reaction sequence.

Molecular Structure Analysis

Morpholine has two possible conformers where the N–H bond lies either axial or equatorial. Theoretical calculations revealed that the structures containing equatorial-chair and axial-chair conformations were the most stable conformers in the gas phase.

Chemical Reactions Analysis

Morpholine can undergo a diversity of chemical reactions. For example, α-amino ketones can be converted into 1,2-amino-alcohols by amine assisted stereoselective reduction of the carbonyl group.

Physical And Chemical Properties Analysis

Morpholine is a colorless, oily, hygroscopic, volatile liquid with a characteristic amine odor. It is heavier than air and, as a result, the vapor can travel a significant distance to a source of ignition and "flash back".

Mechanism of Action

Synthetic oligonucleotides regulate gene expression by interacting selectively with the RNA target. As a consequence, the transfer of genetic information and, in turn, the production of degenerate proteins are blocked.

Safety and Hazards

Morpholine is classified as a flammable liquid and vapor. It is harmful if swallowed, toxic in contact with skin or if inhaled, and causes severe skin burns and eye damage. It is also suspected of damaging fertility or the unborn child.

Future Directions

Peptidyl mono-fluoromethyl ketones (FMKs) are a class of biologically active molecules that show potential as both protease inhibitors for the treatment of a range of diseases and as chemical probes for the interrogation of cellular processes. This suggests that “®-4-Benzyl-3-(fluoromethyl)morpholine” and similar compounds could have significant future applications in the fields of chemical biology and medicinal chemistry.